2-Benzyloxy Atorvastatin Acetonide

• IUPAC Name: 2-[(4R,6R)-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-[(2-phenylmethoxyphenyl)carbamoyl]-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetic acid
• InChI: InChI=1S/C43H45FN2O6/c1-28(2)40-39(42(49)45-35-17-11-12-18-36(35)50-27-29-13-7-5-8-14-29)38(30-15-9-6-10-16-30)41(31-19-21-32(44)22-20-31)46(40)24-23-33-25-34(26-37(47)48)52-43(3,4)51-33/h5-22,28,33-34H,23-27H2,1-4H3,(H,45,49)(H,47,48)/t33-,34-/m1/s1
• InChI Key: KEBQAHMIZJGDQL-KKLWWLSJSA-N
• Canonical SMILES: CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5OCC6=CC=CC=C6
• Isomeric SMILES: CC(C)C1=C(C(=C(N1CC[C@@H]2C[C@@H](OC(O2)(C)C)CC(=O)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5OCC6=CC=CC=C6
• Molecular Formula: C43H45FN2O6
• Molecular Weight: 704.8 g/mol

Description

2-Benzyloxy Atorvastatin Acetonide is a chemical compound with the molecular formula C47H48D5FN2O6. It is a stable isotope labelled compound.

Synthesis Analysis

The synthesis of Atorvastatin, which 2-Benzyloxy Atorvastatin Acetonide is derived from, involves several procedures including Paal-Knorr synthesis and several new synthetic strategies. The key step in the synthesis of Atorvastatin is the enantioselective intramolecular oxa-Michael reaction.

Molecular Structure Analysis

The molecular structure of 2-Benzyloxy Atorvastatin Acetonide is complex, with a molecular weight of 765.96. Theoretical studies have been conducted on Atorvastatin, one of the most selling drugs in the world for cardiovascular disease, using Density Functional Theory (DFT) calculations.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of Atorvastatin include the Paal-Knorr synthesis and several new synthetic strategies. The key step in this synthesis is the enantioselective intramolecular oxa-Michael reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of Atorvastatin, from which 2-Benzyloxy Atorvastatin Acetonide is derived, vary depending on the specific statin. For example, Atorvastatin is a fully synthetic compound with an elimination half-life ranging from 1 hour for fluvastatin to 19 hours for rosuvastatin.

Mechanism of Action

Atorvastatin, from which 2-Benzyloxy Atorvastatin Acetonide is derived, is a statin medication and a competitive inhibitor of the enzyme HMG-CoA (3-hydroxy-3-methylglutaryl coenzyme A) reductase. This enzyme catalyzes the conversion of HMG-CoA to mevalonate, an early rate-limiting step in cholesterol biosynthesis.

Future Directions

The future directions of statin research and use are likely to continue focusing on their role in managing cardiovascular risk in patients with relatively normal levels of plasma cholesterol. As our understanding of these drugs continues to evolve, so too will the strategies for their use in clinical practice.